Cas no 89943-34-0 (4,6-Dimethoxypyridin-3-amine)

4,6-Dimethoxypyridin-3-amine is a versatile pyridine derivative characterized by its dimethoxy substitution pattern at the 4 and 6 positions, along with an amine group at the 3 position. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its electron-rich pyridine core and functional group reactivity make it suitable for cross-coupling reactions, nucleophilic substitutions, and other transformations. The dimethoxy groups enhance solubility and stability, while the amine moiety provides a handle for further derivatization. This compound is typically supplied with high purity, ensuring consistent performance in synthetic applications.
4,6-Dimethoxypyridin-3-amine structure
4,6-Dimethoxypyridin-3-amine structure
Product Name:4,6-Dimethoxypyridin-3-amine
CAS No:89943-34-0
MF:C7H10N2O2
MW:154.166501522064
MDL:MFCD09027594
CID:712541
PubChem ID:53407822
Update Time:2025-06-08

4,6-Dimethoxypyridin-3-amine Chemical and Physical Properties

Names and Identifiers

    • 4,6-Dimethoxypyridin-3-amine
    • 3-Pyridinamine,4,6-dimethoxy-
    • 4,6-Dimethoxy-3-pyridinamine
    • 3-PyridinaMine,4,6-diMethoxy
    • 4,6-DIMETHOXY-PYRIDIN-3-YLAMINE
    • WYPPFWXTKDBNSZ-UHFFFAOYSA-N
    • 4,6-bis(methyloxy)-3-pyridinamine
    • 4933AC
    • FCH863638
    • AB49206
    • NE64507
    • AK114135
    • AX8029853
    • A843383
    • 4,6-Dimethoxy-3-pyridinamine (ACI)
    • Pyridine, 3-amino-4,6-dimethoxy- (7CI)
    • 4,6-Dimethoxypyridine-3-amine
    • AKOS006289318
    • DTXSID90696052
    • CS-0100549
    • MFCD09027594
    • AC-28219
    • SY258993
    • DB-078558
    • EN300-109982
    • SCHEMBL1707878
    • 89943-34-0
    • AS-59364
    • MDL: MFCD09027594
    • Inchi: 1S/C7H10N2O2/c1-10-6-3-7(11-2)9-4-5(6)8/h3-4H,8H2,1-2H3
    • InChI Key: WYPPFWXTKDBNSZ-UHFFFAOYSA-N
    • SMILES: N1C(OC)=CC(OC)=C(N)C=1

Computed Properties

  • Exact Mass: 154.07400
  • Monoisotopic Mass: 154.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.4
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.4

Experimental Properties

  • PSA: 57.37000
  • LogP: 1.26220

4,6-Dimethoxypyridin-3-amine Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on 4,6-Dimethoxypyridin-3-amine

Introduction to 4,6-Dimethoxypyridin-3-amine (CAS No. 89943-34-0)

4,6-Dimethoxypyridin-3-amine, identified by the Chemical Abstracts Service Number (CAS No.) 89943-34-0, is a significant heterocyclic organic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, characterized by a nitrogen-containing aromatic ring, which makes it a versatile scaffold for designing bioactive molecules. The presence of methoxy groups at the 4th and 6th positions, along with an amine substituent at the 3rd position, imparts unique electronic and steric properties that contribute to its potential applications in drug discovery and synthesis.

The structural features of 4,6-Dimethoxypyridin-3-amine make it a valuable intermediate in the synthesis of more complex pharmacophores. Its pyridine core is a common motif in many biologically active compounds, including antiviral, anticancer, and anti-inflammatory agents. The methoxy groups enhance the lipophilicity and metabolic stability of the molecule, while the amine functionality provides a site for further chemical modification, enabling the development of novel derivatives with tailored biological activities.

In recent years, there has been a surge in research focused on exploiting pyridine derivatives for therapeutic purposes. The 4,6-Dimethoxypyridin-3-amine scaffold has been explored in several innovative drug development programs due to its ability to interact with various biological targets. For instance, studies have demonstrated its potential in inhibiting enzymes involved in cancer progression and in modulating immune responses. These findings highlight the compound's significance as a building block for next-generation therapeutics.

One of the most compelling aspects of 4,6-Dimethoxypyridin-3-amine is its role in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are crucial mediators of many cellular processes and are often implicated in diseases such as cancer and neurodegenerative disorders. By designing molecules that disrupt these interactions, researchers aim to develop treatments that can modulate disease pathways effectively. The 4,6-Dimethoxypyridin-3-amine core has been incorporated into several lead compounds that show promise in preclinical studies.

The pharmaceutical industry has also shown interest in 4,6-Dimethoxypyridin-3-amine for its potential as a kinase inhibitor. Kinases are enzymes that play a key role in cell signaling pathways, and their dysregulation is associated with numerous diseases. Small-molecule inhibitors targeting kinases have become mainstays in cancer therapy. Researchers have leveraged the 4,6-Dimethoxypyridin-3-amine structure to develop inhibitors that exhibit high selectivity and potency against specific kinases, making them attractive candidates for further development.

Moreover, the 4,6-Dimethoxypyridin-3-amine scaffold has found applications beyond oncology. It has been utilized in the development of antiviral agents where its ability to mimic natural nucleobases allows it to interfere with viral replication mechanisms. Additionally, its incorporation into antimicrobial compounds has shown promising results in combating resistant bacterial strains. These diverse applications underscore the compound's versatility and highlight its importance as a chemical entity.

The synthetic methodologies for preparing 4,6-Dimethoxypyridin-3-amine have also seen significant advancements. Modern synthetic routes often employ catalytic processes that enhance efficiency and reduce environmental impact. Transition metal-catalyzed reactions have been particularly useful in constructing the pyridine core with high regioselectivity. These innovations not only streamline the production process but also enable access to complex derivatives that might be otherwise challenging to synthesize.

In conclusion,4,6-Dimethoxypyridin-3-amine (CAS No. 89943-34-0) is a multifaceted compound with broad applications in pharmaceutical research and drug development. Its unique structural features make it an invaluable scaffold for designing molecules with therapeutic potential across various disease areas. As research continues to uncover new biological targets and synthetic strategies,4,6-Dimethoxypyridin-3-amine is poised to remain at the forefront of medicinal chemistry innovation.

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